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Compound of Interest

Compound Name: 2-Bromo-7-methoxyquinoline

Cat. No.: B15230911 Get Quote

Technical Guide: 2-Bromo-7-methoxyquinoline
For the attention of: Researchers, scientists, and drug development professionals

This technical guide addresses the chemical compound 2-Bromo-7-methoxyquinoline,

providing available data and contextual information. A comprehensive search has revealed a

significant scarcity of experimental data for this specific molecule. This document summarizes

the available information and, where direct data is lacking, presents information on closely

related compounds to provide a foundational understanding for researchers.

Compound Identification
Compound Name: 2-Bromo-7-methoxyquinoline

CAS Number: 862249-70-5

Molecular Formula: C₁₀H₈BrNO

Physicochemical Properties
No experimental data for the physicochemical properties of 2-Bromo-7-methoxyquinoline
were found in the searched literature. As a proxy, the following table summarizes the computed

properties for the isomeric compound 6-Bromo-2-methoxyquinoline (CAS 99455-05-7).[1] It is

crucial to note that these values are predictions for a related isomer and not experimental data

for 2-Bromo-7-methoxyquinoline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15230911?utm_src=pdf-interest
https://www.benchchem.com/product/b15230911?utm_src=pdf-body
https://www.benchchem.com/product/b15230911?utm_src=pdf-body
https://www.benchchem.com/product/b15230911?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-methoxyquinoline
https://www.benchchem.com/product/b15230911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 238.08 g/mol PubChem[1]

XLogP3 3.2 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 236.97893 Da PubChem[1]

Monoisotopic Mass 236.97893 Da PubChem[1]

Topological Polar Surface Area 22.1 Å² PubChem[1]

Heavy Atom Count 13 PubChem[1]

Complexity 176 PubChem[1]

Synthesis and Experimental Protocols
A specific, validated synthesis protocol for 2-Bromo-7-methoxyquinoline is not readily

available in the reviewed literature. However, the synthesis of substituted bromo-methoxy-

quinolines has been described. The following section details a representative experimental

protocol for the synthesis of a related compound, 7-bromo-2-chloro-4-methoxyquinoline.[2] This

can serve as a methodological reference for the potential synthesis of the target compound.

Synthesis of 7-Bromo-2-chloro-4-methoxyquinoline[2]
The synthesis of 7-bromo-2-chloro-4-methoxyquinoline proceeds from 3-bromoaniline.[2] The

process involves the formation of a malondianilide, followed by cyclization to form a diol, which

is then chlorinated.

Step 1: Synthesis of Malondianilide from 3-Bromoaniline

3-Bromoaniline is reacted with ethyl malonate to yield the corresponding malondianilide.[2]
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Step 2: Cyclization to 5-bromo- and 7-bromo-2,4-quinolinediol

The malondianilide is cyclized using P₂O₅ in methanesulfonic acid (Eaton's reagent).[2] This

step results in a mixture of 5-bromo- and 7-bromo-2,4-quinolinediol.[2]

Step 3: Chlorination to 7-bromo-2-chloro-4-methoxyquinoline

The mixture of quinolinediols is treated with phosphorus oxychloride (POCl₃).[2]

The resulting regioisomeric products are then separated by flash column chromatography to

isolate the desired 7-bromo-2-chloro-4-methoxyquinoline.[2]

Below is a diagram illustrating the general workflow for a multi-step chemical synthesis, which

is representative of the process described.

General Synthetic Workflow
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(Malondianilide)
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Purification
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Final Product
(7-bromo-2-chloro-4-methoxyquinoline)

Click to download full resolution via product page

A generalized workflow for the synthesis of a substituted quinoline.

Biological Activity and Potential Applications
While no specific biological activities have been reported for 2-Bromo-7-methoxyquinoline,

the quinoline scaffold is a well-established pharmacophore in drug discovery.[3][4][5] Quinoline

derivatives have been shown to exhibit a wide range of biological activities, including:

Anticancer: Various substituted quinolines have demonstrated antiproliferative activity

against several cancer cell lines.[6]

Antimalarial: The quinoline ring is a core structure in many antimalarial drugs.[3]

Antibacterial and Antifungal: Certain quinoline derivatives have shown efficacy against

various bacterial and fungal strains.[3][4]

Anti-inflammatory and Analgesic: Some quinoline compounds have been investigated for

their anti-inflammatory and pain-relieving properties.[3]
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The diverse biological activities of the quinoline scaffold are conceptually illustrated in the

diagram below.

Biological Activities of the Quinoline Scaffold

Potential Biological Activities

Quinoline Scaffold

Anticancer Antimalarial Antibacterial Antifungal Anti-inflammatory Analgesic

Click to download full resolution via product page

Conceptual diagram of the diverse biological activities associated with the quinoline core
structure.

Conclusion
2-Bromo-7-methoxyquinoline is a defined chemical entity with a registered CAS number.

However, there is a notable absence of publicly available experimental data regarding its

physicochemical properties, a specific synthesis protocol, and its biological activity.

Researchers interested in this compound may need to perform de novo synthesis and

characterization. The provided information on related isomers and the general biological

importance of the quinoline scaffold can serve as a valuable starting point for such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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